![molecular formula C22H16N4O B2375464 5-(3-(naphthalen-2-yl)-1H-pyrazol-5-yl)-3-(m-tolyl)-1,2,4-oxadiazole CAS No. 1094605-80-7](/img/structure/B2375464.png)
5-(3-(naphthalen-2-yl)-1H-pyrazol-5-yl)-3-(m-tolyl)-1,2,4-oxadiazole
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Description
5-(3-(naphthalen-2-yl)-1H-pyrazol-5-yl)-3-(m-tolyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C22H16N4O and its molecular weight is 352.397. The purity is usually 95%.
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Scientific Research Applications
Computational and Pharmacological Evaluation
- A study conducted by Faheem (2018) focused on computational and pharmacological evaluations of 1,3,4-oxadiazole and pyrazole novel derivatives, assessing their potential for toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. The derivatives demonstrated varying degrees of binding and inhibitory effects across different assays, indicating potential applications in medicinal chemistry (Faheem, 2018).
Anticancer and Antiviral Evaluation
- Salahuddin et al. (2014) synthesized and characterized 1,3,4-oxadiazole derivatives starting from o-phenylenediamine and naphthalene-acetic acid, evaluating their in vitro anticancer activity. One compound was found to be most active on breast cancer cell lines, suggesting these derivatives' potential as anticancer agents (Salahuddin et al., 2014).
- El-Sayed et al. (2009) explored the anti-HIV activity of new 5-[(naphthalen-5-yloxy)methyl]-1,3,4-oxadiazole derivatives, showing moderate to high antiviral activity against HIV-1. This research highlights the potential use of these compounds in developing antiviral drugs (El‐Sayed et al., 2009).
Molecular Packing and Electronic Structure
- A theoretical study by Wang et al. (2014) on the molecular aggregation structure of bi-1,3,4-oxadiazole derivatives, including analysis of their molecular packing and electronic structure, provides insights into their potential applications in materials science, particularly in designing molecular self-assemblies and electronic devices (Wang et al., 2014).
Antimicrobial and Antiproliferative Activities
- Mansour et al. (2020) synthesized thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety, evaluating their antimicrobial and antiproliferative activities. Some compounds exhibited significant biological properties, indicating their potential as therapeutic agents (Mansour et al., 2020).
Properties
IUPAC Name |
3-(3-methylphenyl)-5-(3-naphthalen-2-yl-1H-pyrazol-5-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16N4O/c1-14-5-4-8-18(11-14)21-23-22(27-26-21)20-13-19(24-25-20)17-10-9-15-6-2-3-7-16(15)12-17/h2-13H,1H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOHIWTUFMKWEJT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=NN3)C4=CC5=CC=CC=C5C=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16N4O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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